Cas no 119808-36-5 (2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid)

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid structure
119808-36-5 structure
Product Name:2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
CAS No:119808-36-5
MF:C12H21NO4
MW:243.29944396019
CID:1062482
PubChem ID:15177006
Update Time:2025-04-20

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyloxycarbonylamino-5-heptenoic Acid
    • 2-(Boc-amino)-6-heptenoic acid
    • 2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
    • SCHEMBL1943039
    • 2-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-heptenoic Acid
    • EN300-399406
    • 119808-36-5
    • 2-((Tert-butoxycarbonyl)amino)hept-6-enoic acid
    • (R)-n-boc-2-(4'-pentenyl)glycine
    • AKOS013637634
    • F2147-6654
    • 2-(Boc-amino)-6-heptenoicacid
    • AB88376
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]hept-6-enoic acid
    • Z1219746795
    • CS-0442329
    • Inchi: 1S/C12H21NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)
    • InChI Key: WPKPUPUWFHDYRR-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CCCC=C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6Ų

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid Pricemore >>

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